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Compound of Interest

2-Hydroxy-4-propionamidobenzoic
Compound Name: o
aci

Cat. No.: B4758504

Get Quote

Executive Summary & Chemical Identification

2-Hydroxy-4-propionamidobenzoic acid (CAS: 19314-12-6) is a substituted salicylic acid

derivative often utilized as a pharmaceutical intermediate or research metabolite.[3][4][5][6] Its
chemical structure combines a carboxylic acid, a phenolic hydroxyl, and a propionamido
moiety, creating specific stability and reactivity profiles that dictate its disposal pathway.[1][2]

Unlike common solvents, this compound is a solid organic acid.[1][2][7] Its disposal must
prevent environmental leaching and dangerous reactions with incompatible waste streams
(e.g., strong oxidizers or bases).[1][2] This guide provides a self-validating protocol for the safe
segregation, packaging, and destruction of this substance, ensuring compliance with RCRA
(Resource Conservation and Recovery Act) standards and Good Laboratory Practices (GLP).

Chemical Profile Table
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Parameter Detail

Chemical Name 2-Hydroxy-4-propionamidobenzoic acid
CAS Number 19314-12-6

Molecular Formula C10H11NOa4

Molecular Weight 209.20 g/mol

Physical State Solid (Crystalline powder)

o Weak Organic Acid (Phenolic & Carboxylic
Acidity
protons)

Primary Hazard Irritant (Skin, Eye, Respiratory)

Hazard Characterization & Safety Logic

Why this protocol exists: While not classified as a P-listed (acutely toxic) or U-listed (toxic)
waste under US EPA regulations, 2-Hydroxy-4-propionamidobenzoic acid is a bioactive
organic compound.[1][2] Improper disposal in municipal trash or sewer systems poses two
risks:

o Environmental Persistence: As a benzene derivative, it resists rapid biodegradation,
potentially accumulating in aquatic ecosystems.[1][2]

o Chemical Reactivity: Inadvertent mixing with strong oxidizers (e.g., Nitric Acid) in a general
waste stream can trigger exothermic decomposition.[1][2]

Self-Validating Safety Rule: Treat this substance as "Non-Regulated Hazardous Chemical
Waste" destined for high-temperature incineration. This ensures complete thermal destruction
of the aromatic ring system.[2]

Personal Protective Equipment (PPE) Matrix
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Protection Level Requirement Rationale

Prevents inhalation of fine
Respiratory N95 Mask or Fume Hood particulates during
weighing/transfer.

Provides barrier against

Dermal Nitrile Gloves (Min 0.11mm) ) S
organic acid irritation.[2]
] Protects against acidic dust
Ocular Chemical Splash Goggles ]
entry into eyes.[2]
Prevents contamination of
Body Lab Coat (Buttoned)

personal clothing.[2][8]

Pre-Disposal Segregation & Packaging

The "Golden Rule" of Chemical Waste:Never mix incompatible classes.
Step 1: Segregation
Isolate 2-Hydroxy-4-propionamidobenzoic acid from:

e Strong Bases: (e.g., Sodium Hydroxide) — Causes neutralization heat and salt formation.[1]

[2]

o Oxidizers: (e.g., Permanganates, Nitrates) — Risk of fire/explosion.[1][2]

o Sharps/Biohazards: Keep chemical waste distinct from biological waste streams.

Correct Stream:Solid Organic Waste or Solid Organic Acid Waste.

Step 2: Packaging

e Primary Container: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.
o Why? HDPE is resistant to weak organic acids and prevents breakage.[2]

o Headspace: Leave at least 10% headspace to prevent pressure buildup if thermal expansion

occurs during transport.[2]
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Step 3: Labeling

Every container must carry a hazardous waste tag before the first gram of waste is added.[2]
e Required Text: "Hazardous Waste - Solid Organic Acid"

o Constituents: Explicitly list "2-Hydroxy-4-propionamidobenzoic acid (CAS 19314-12-6)"[1]
[21[3][4][5][6]

e Hazard Checkbox: Mark "Irritant” and "Toxic".[2]

Disposal Workflow & Decision Logic

The following diagram illustrates the critical decision points for disposing of this specific
compound.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b4758504/docs?utm_src=pdf-body#2-hydroxy-4-propionamidobenzoic-acid-comprehensive-disposal-handling-guide-1-2
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.bldpharm.com/products/1019110-28-1.html
https://www.bldpharm.com/products/104786-99-4.html
https://www.bldpharm.com/products/6952-12-1.html
https://www.bldpharm.com/products/19314-12-6.html
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4758504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Generation:
2-Hydroxy-4-propionamidobenzoic acid

Is the waste Solid or Liquid?

Dry Powder \Solution

Liquid Waste Stream

Sl e SEE (Dissolved in Solvent)

Segregate from Oxidizers & Bases

Place in HDPE/Glass Jar Place in Carboy
(Wide Mouth) (Compatible Solvent Stream)

N

Label: '‘Hazardous Waste - Organic Acid'
List CAS: 19314-12-6

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration
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Figure 1: Decision logic for the safe disposal of 2-Hydroxy-4-propionamidobenzoic acid,
distinguishing between solid and liquid waste streams.

Spill Management Protocol
In the event of a spill, immediate containment prevents laboratory contamination.[1][2]
 |solate: Evacuate the immediate area and post "Do Not Enter" signage.[2]
e PPE Up: Don nitrile gloves, goggles, and N95 mask.[1][2]
e Contain (Solid):
o Do not dry sweep vigorously (creates dust).[2]

o Cover the spill with a damp paper towel or use a HEPA-filtered vacuum dedicated for
chemical cleanup.

o Scoop material into a waste container.[2][8]
o Contain (Liquid/Solution):
o Surround with absorbent pillows or vermiculite.[2]

o Neutralize trace acids with Sodium Bicarbonate (baking soda) only if the spill is minor and
you are trained.[2]

o Decontaminate: Wash the surface with soap and water; dispose of all cleanup materials as
hazardous chemical waste.[2]

Regulatory Compliance (RCRA)

Under the US EPA Resource Conservation and Recovery Act (RCRA):
o Status: 2-Hydroxy-4-propionamidobenzoic acid is not a P-listed or U-listed waste.

e Waste Code: It does not automatically carry a "D" code unless it exhibits a characteristic
(e.g., ignitability if mixed with solvents).
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* Best Practice: Assign it to a "Non-Regulated Chemical Waste" profile intended for
Incineration.[2]

o Note: Many institutions assign a generic code (e.g., "Lab Pack" codes) for organic solids
to ensure they are not landfilled.[1][2]

Segregation Logic Diagram

To prevent dangerous reactions, follow this compatibility logic:

INCOMPATIBLE -
. . Xidizers
ey
=" INCOMPATIBLE
g ] Bases
oy .. [T

2-Hydroxy-4-propionamidobenzoic acid .
(Organic Acid) Compatible

(Liquid Waste) Organic Solvents
] (Methanol, Acetone)
Compatible

(Solid Waste)

Other Organic Acids
(Acetic Acid, Benzoic Acid)

Click to download full resolution via product page
Figure 2: Chemical compatibility chart highlighting safe and unsafe storage partners.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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